(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
Brand Name:
Vulcanchem
CAS No.:
187884-90-8
VCID:
VC0067946
InChI:
InChI=1S/C14H18N2O2/c1-9(13(17)18)15-12-11-7-5-4-6-10(11)8-14(2,3)16-12/h4-7,9H,8H2,1-3H3,(H,15,16)(H,17,18)/t9-/m0/s1
SMILES:
CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C
Molecular Formula:
C14H18N2O2
Molecular Weight:
246.3 g/mol
(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate
CAS No.: 187884-90-8
Main Products
VCID: VC0067946
Molecular Formula: C14H18N2O2
Molecular Weight: 246.3 g/mol
![(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate - 187884-90-8](/images/no_structure.jpg)
| CAS No. | 187884-90-8 |
|---|---|
| Product Name | (2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]propanoate |
| Molecular Formula | C14H18N2O2 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | (2S)-2-[(3,3-dimethyl-4H-isoquinolin-1-yl)amino]propanoic acid |
| Standard InChI | InChI=1S/C14H18N2O2/c1-9(13(17)18)15-12-11-7-5-4-6-10(11)8-14(2,3)16-12/h4-7,9H,8H2,1-3H3,(H,15,16)(H,17,18)/t9-/m0/s1 |
| Standard InChIKey | ZVYICXMIPNSFIA-VIFPVBQESA-N |
| Isomeric SMILES | C[C@@H](C(=O)[O-])[NH+]=C1C2=CC=CC=C2CC(N1)(C)C |
| SMILES | CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C |
| Canonical SMILES | CC(C(=O)[O-])[NH+]=C1C2=CC=CC=C2CC(N1)(C)C |
| Synonyms | L-Alanine, N-(3,4-dihydro-3,3-dimethyl-1-isoquinolinyl)- |
| PubChem Compound | 5747669 |
| Last Modified | Nov 14 2021 |
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